4-Acetylpyridin-2(1H)-one

• IUPAC Name: 4-acetyl-1H-pyridin-2-one
• InChI: InChI=1S/C7H7NO2/c1-5(9)6-2-3-8-7(10)4-6/h2-4H,1H3,(H,8,10)
• InChI Key: XRXOPYHKDDAWCU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=O)NC=C1
• Molecular Formula: C7H7NO2
• DSSTOX Substance ID: DTXSID00614166
• Molecular Weight: 137.14 g/mol
• CAS No.: 89791-83-3

Description

Synthesis Analysis

The synthesis of 4-acetylpyridin-2(1H)-one involves various methods. One common approach is the condensation reaction between cyanoacrylamide derivatives (such as 2,4-dichloroaniline or 6-methyl 2-aminopyridine) and active methylene compounds (e.g., malononitrile, ethyl cyanoacetate, cyanoacetamide, or ethyl acetoacetate). Piperidine is often used as a basic catalyst in this process. The resulting pyridinone derivatives exhibit diverse substitution patterns and can be further modified.

Scientific Research Applications

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR Spectroscopy Techniques : NMR spectroscopy, including 1H, 13C, and 15N NMR, is a powerful analytical tool used for structural determination and quantification of compounds, including chitin, chitosan, and potentially 4-Acetylpyridin-2(1H)-one. This technique is sensitive, precise, and allows for the accurate determination of structural parameters (Kasaai, 2010). It's also used in the analysis of glycoproteins in human serum/plasma, offering insights into inflammation assessment and the search for robust biomarkers (Fuertes-Martín et al., 2020).

Medicinal Chemistry

Hybrid Catalysts in Medicinal Synthesis : The development and application of hybrid catalysts in synthesizing medically relevant compounds underscore the importance of scaffold structures like pyranopyrimidines. These structures, similar in complexity to this compound, highlight the use of organocatalysts, metal catalysts, and green solvents, presenting a template for synthesizing bioactive molecules (Parmar et al., 2023).

Molecular Imprinting and Spectroscopy

Molecular Imprinting for Toxicity Studies : The use of spectroscopic techniques to study the toxicity and molecular imprinting of herbicides like 2,4-D provides a framework for understanding the environmental and biological impacts of chemical compounds. This approach could potentially apply to studying the effects and interactions of this compound in biological systems (Zuanazzi et al., 2020).

Biochemical Analysis and Disease Research

Metabolite Profiling in Disease : 1H-MRS is used for in vivo metabolite profiling in various organs, including brain studies for diseases like Autism Spectrum Disorder (ASD). This technique provides insights into the metabolic disturbances in ASD, offering a model for exploring the biochemical roles of compounds like this compound in similar neurological conditions (Ford & Crewther, 2016; Baruth et al., 2013).

Mechanism of Action

Target of Action

It has been suggested that it may interact with alkyl boronic esters in organic synthesis .

Mode of Action

It is believed to participate in the catalytic protodeboronation of alkyl boronic esters, utilizing a radical approach . This process is paired with a Matteson–CH2– homologation, allowing for formal anti-Markovnikov alkene hydromethylation .

Biochemical Pathways

It is known that pyridinium salts, which are structurally similar to 4-acetylpyridin-2(1h)-one, play a role in a wide range of research topics .

Result of Action

It has been suggested that it may have a role in the formal anti-markovnikov alkene hydromethylation .

Biochemical Analysis

Biochemical Properties

4-Acetylpyridin-2(1H)-one plays a significant role in biochemical reactions due to its ability to interact with various enzymes, proteins, and other biomolecules. It has been observed to interact with enzymes involved in oxidation-reduction reactions, such as oxidoreductases. These interactions often involve the formation of hydrogen bonds and coordination with metal ions present in the active sites of enzymes. Additionally, this compound can act as a ligand, binding to proteins and altering their conformation and activity .

Cellular Effects

The effects of this compound on cellular processes are diverse. It has been shown to influence cell signaling pathways, particularly those involving reactive oxygen species (ROS). By modulating ROS levels, this compound can affect gene expression and cellular metabolism. For instance, it can upregulate antioxidant defense mechanisms, leading to increased expression of genes involved in detoxification and stress response . Furthermore, this compound has been found to impact cellular energy metabolism by interacting with key metabolic enzymes .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It can bind to the active sites of enzymes, either inhibiting or activating their activity. For example, it has been shown to inhibit certain oxidoreductases by competing with natural substrates for binding sites . Additionally, this compound can induce changes in gene expression by modulating transcription factors and signaling pathways. These changes can lead to alterations in cellular function and metabolism .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under physiological conditions but can degrade over extended periods, leading to a decrease in its efficacy . Long-term exposure to this compound has been associated with sustained changes in cellular metabolism and gene expression, highlighting the importance of considering temporal effects in experimental designs .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound has been observed to exert beneficial effects, such as enhancing antioxidant defenses and improving metabolic function . At high doses, this compound can exhibit toxic effects, including oxidative stress and cellular damage . These findings underscore the importance of determining optimal dosages to maximize therapeutic benefits while minimizing adverse effects.

Metabolic Pathways

This compound is involved in several metabolic pathways, including those related to oxidative metabolism and detoxification. It interacts with enzymes such as cytochrome P450s, which play a crucial role in the metabolism of xenobiotics and endogenous compounds . By modulating the activity of these enzymes, this compound can influence metabolic flux and the levels of various metabolites. Additionally, the compound can affect the balance between pro-oxidant and antioxidant pathways, impacting overall cellular redox status .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. The compound can be taken up by cells through passive diffusion or facilitated transport mechanisms . Once inside the cell, this compound can bind to intracellular proteins, influencing its localization and accumulation. These interactions can affect the compound’s bioavailability and efficacy in different cellular compartments .

Subcellular Localization

The subcellular localization of this compound is an important determinant of its activity and function. The compound has been found to localize in various cellular compartments, including the cytoplasm, mitochondria, and nucleus . Targeting signals and post-translational modifications can direct this compound to specific organelles, where it can exert its effects on cellular processes. For instance, its presence in the mitochondria can influence mitochondrial function and energy metabolism .